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Compound of Interest

Compound Name: Dspe-peg46-NH2

Cat. No.: B12420148

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the storage, handling, and
utilization of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene
glycol)-46] (DSPE-PEG46-NH2). This versatile phospholipid-polyethylene glycol conjugate is a
critical component in the development of advanced drug delivery systems, particularly in the
formulation of stealth liposomes and targeted nanoparticles.

Product Information and Storage

Proper storage and handling of DSPE-PEG46-NH2 are paramount to ensure its stability and
performance in experimental applications. The following table summarizes the recommended
conditions.
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Parameter

Recommendation

Citation(s)

Appearance

White to off-white solid powder

or chunk.

[1]

Long-term Storage

Store at -20°C for months to

years.

[1](2]

Short-term Storage

Store at 0-4°C for days to

weeks.

[1]

Stock Solution Storage

Store at 0—4°C for short-term
(days to weeks) or -20°C for
long-term (months). Avoid

repeated freeze-thaw cycles.

[1]

Shipping Condition

Shipped under ambient
temperature as a non-
hazardous chemical. Stable for

a few weeks during ordinary

shipping.

Solubility

Soluble in Dimethyl sulfoxide
(DMSO), Dichloromethane
(DCM), Chloroform, Acetone,
and Dimethylformamide
(DMF).

Handling and Safety Precautions

DSPE-PEG46-NH2 should be handled in accordance with good laboratory practices. The
following are general safety and handling guidelines:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling the compound.

¢ Ventilation: Use in a well-ventilated area to avoid inhalation of dust.

» Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
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 Ingestion: Do not ingest. If swallowed, seek medical attention.

e Hygienic Practices: Wash hands thoroughly after handling.

Below is a DOT diagram outlining the recommended workflow for the storage and handling of
DSPE-PEG46-NH2.
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Storage Workflow

Receive Shipment

Days to Weeks

Short-term Storage
(0-4°C)

Stock Solution
(0-4°C or -20°C)

onths to Years

Long-term Storage
(-20°C)

N N

Handling Workflow

Wear Appropriate PPE

Weigh in Ventilated Area

Dissolve in

Appropriate Solvent

Use in Experiment
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4 )

Liposome Formulation

Dissolve Lipids

(incl. DSPE-PEG-NH2)
in Organic Solvent

Form Thin Lipid Film
(Rotary Evaporation)

Hydrate Film with
Aqueous Buffer

Bioconjugation

Size Reduction Activate Targeting Ligand
(Sonication/Extrusion) (EDC/NHS)

Conjugate to
Liposomes

Purify Targeted
Liposomes

Targeted Liposome
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [DSPE-PEG46-NH2: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420148#recommended-storage-and-handling-for-
dspe-peg46-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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